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Compound of Interest

Compound Name: Silver chlorate

Cat. No.: B1588454

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of silver chlorate (AgClOs), a
compound of interest in various chemical applications. This document details its chemical and
physical properties, outlines experimental protocols for its synthesis and analysis, and
discusses its primary applications and safety considerations.

Core Properties and Characteristics

Silver chlorate is an inorganic salt that appears as a white, crystalline solid.[1][2] It is known
for its strong oxidizing properties and its sensitivity to light, heat, and shock.[1][3][4] The
compound crystallizes in a tetragonal system.[2][3]

Physicochemical Data

A summary of the key quantitative data for silver chlorate is presented in Table 1 for easy
reference and comparison.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1588454?utm_src=pdf-interest
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://en.wikipedia.org/wiki/Silver_chlorate
https://chalcogen.ro/89_Putz.pdf
https://en.wikipedia.org/wiki/Silver_chlorate
https://www.laboratorynotes.com/silver-chlorate-agclo%E2%82%83/
https://www.flinnsci.com/api/library/Download/18ce587821c24fb3b0ad7d878bd6a3d9
https://chalcogen.ro/89_Putz.pdf
https://www.laboratorynotes.com/silver-chlorate-agclo%E2%82%83/
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value References
CAS Number 7783-92-8 [1][3][5]
Molecular Formula AgClOs [11[2][3]
Molecular Weight 191.32 g/mol [11[31[5]
Appearance White tetragonal crystals [21[3][6]
Density 4.43 g/mL at 25 °C [3][5]1[6]
Metting Point fg;) °C (decomposes at 270 GBlE]

10.4 g/100g H20 at 10 °C15.3
Water Solubility 0/100g H20 at 20 °C26.8 [51[6]
0/100g Hz20 at 40 °C

Solubility in Alcohol Slightly soluble [3][5]

Reactivity and Stability

Silver chlorate is a potent oxidizing agent and can react violently with organic materials,
reducing agents, and flammable compounds.[1][7] It is sensitive to light and should be stored in
dark containers to prevent slow decomposition.[2][3] Upon heating, it decomposes to form
silver chloride and oxygen.[3][8] Under rapid heating, it can detonate.[1] It is also highly
sensitive to shock and friction, classifying it as a primary explosive under certain conditions.[1]

Synthesis and Purification

The most common laboratory-scale synthesis of silver chlorate involves a double
displacement reaction between silver nitrate and sodium chlorate, followed by purification via
fractional recrystallization.[1][2][4]

Synthesis of Silver Chlorate

Caption: Workflow for the synthesis of silver chlorate.

Experimental Protocol: Synthesis of Silver Chlorate
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Materials:

Silver nitrate (AgNO3)

Sodium chlorate (NaClOs)

Distilled water

e Ice

Equipment:

o Beakers

o Graduated cylinders

e Magnetic stirrer and stir bar

e Heating plate

e |ce bath

e Bilchner funnel and flask

e Vacuum source

« Filter paper

o Desiccator

Procedure:

e Prepare Reactant Solutions:

o Dissolve a specific molar amount of silver nitrate in a minimal amount of hot distilled water
in a beaker.

o In a separate beaker, dissolve an equimolar amount of sodium chlorate in a minimal
amount of hot distilled water.
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e Reaction:
o While stirring, add the sodium chlorate solution to the silver nitrate solution.
o Continue stirring for a short period to ensure complete reaction.

o Crystallization:

o Cool the resulting solution in an ice bath to approximately O °C to induce the crystallization
of silver chlorate. Sodium nitrate, being more soluble at lower temperatures, will remain
in the solution.

e |solation and Purification:

o Collect the precipitated silver chlorate crystals by vacuum filtration using a Blchner
funnel.

o Wash the crystals with a small amount of ice-cold distilled water to remove any remaining
sodium nitrate solution.

o Dry the purified silver chlorate crystals in a desiccator in the dark.

Purification by Recrystallization

For higher purity, the obtained silver chlorate can be recrystallized.
Experimental Protocol: Recrystallization of Silver Chlorate
Materials:

e Crude silver chlorate

« Distilled water

Equipment:

o Erlenmeyer flasks

o Heating plate

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Hot gravity filtration setup (funnel, fluted filter paper)

Ice bath

Bichner funnel and flask

Vacuum source

Filter paper
Procedure:

o Dissolution: In an Erlenmeyer flask, add a minimal amount of hot distilled water to the crude
silver chlorate and heat gently until it completely dissolves.

» Hot Filtration (if necessary): If any insoluble impurities are present, perform a hot gravity
filtration to remove them.

o Crystallization: Allow the hot, saturated solution to cool slowly to room temperature, then
place it in an ice bath to maximize crystal formation.

o Collection: Collect the purified crystals by vacuum filtration and wash with a small amount of
ice-cold distilled water.

e Drying: Dry the pure silver chlorate crystals in a desiccator away from light.

Chemical Reactions and Applications

Silver chlorate is a versatile reagent in various chemical transformations, primarily leveraging
its properties as an oxidizing agent and a source of silver ions.

Decomposition

The thermal decomposition of silver chlorate is a key reaction, proceeding via the following
pathway upon gentle heating[1]:

2 AgClOs(s) — 2 AgCI(s) + 3 O2(g)

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://en.wikipedia.org/wiki/Silver_chlorate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

( Silver Chlorate (AgCIOs) )

Gentle Heating
(Silver Chloride (AgCI)) ( Oxygen (O2) )

Click to download full resolution via product page

Caption: Thermal decomposition of silver chlorate.

Applications in Organic Synthesis

Silver chlorate serves as an effective oxidizing agent for certain organic compounds.[1][3] For
instance, it can be used in the dihydroxylation of alkenes. It is also utilized in the preparation of
other chlorate salts through double displacement reactions.[1]

Analytical Characterization

Standard analytical techniques are employed to confirm the identity and purity of synthesized
silver chlorate.

Infrared (IR) Spectroscopy

IR spectroscopy can be used to identify the characteristic vibrational modes of the chlorate
anion (ClOs™) in the silver chlorate molecule.[1]

Experimental Protocol: IR Spectroscopy

o Sample Preparation: Prepare a KBr pellet containing a small amount of finely ground silver
chlorate or use an ATR-FTIR spectrometer.

o Data Acquisition: Record the IR spectrum over the appropriate wavenumber range (typically
4000-400 cm™1),
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e Analysis: Identify the characteristic absorption bands for the CI-O stretching and bending
vibrations of the chlorate ion.

Thermogravimetric Analysis (TGA)

TGA is used to study the thermal stability and decomposition of silver chlorate. The analysis
will show a mass loss corresponding to the release of oxygen upon heating, confirming the
decomposition pathway.[1]

Experimental Protocol: Thermogravimetric Analysis

o Sample Preparation: Place a small, accurately weighed amount of silver chlorate into the
TGA sample pan.

 Instrumentation Setup: Set the temperature program to heat the sample at a constant rate
(e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).

o Data Analysis: Analyze the resulting TGA curve to determine the onset temperature of
decomposition and the percentage of mass loss, which should correspond to the theoretical
loss of oxygen.

Safety and Handling
Silver chlorate is a hazardous substance that requires careful handling.
Hazard Summary:

o Oxidizing Agent: May intensify fire; oxidizer.[9][10] Keep away from heat, sparks, open
flames, and combustible materials.[9][11]

o Explosive Hazard: Sensitive to shock, friction, and heat.[1] Can detonate with minimal
contact.[1]

o Health Hazards: Causes skin and serious eye irritation.[9][10] May cause respiratory
irritation.[9][10] Moderately toxic if ingested.[1] May cause argyria (skin discoloration due to
silver deposition) with prolonged exposure.[9][12]

Safe Handling Procedures:

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://en.wikipedia.org/wiki/Silver_chlorate
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://www.benchchem.com/product/b1588454?utm_src=pdf-body
https://m.youtube.com/watch?v=0C9rArEisQo
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Physical_Properties_of_Matter/Solutions_and_Mixtures/Case_Studies/RECRYSTALLIZATION
https://m.youtube.com/watch?v=0C9rArEisQo
http://www.chem.ualberta.ca/~orglabtutorials/Techniques%20Extra%20Info/Recrystallization.html
https://en.wikipedia.org/wiki/Silver_chlorate
https://en.wikipedia.org/wiki/Silver_chlorate
https://m.youtube.com/watch?v=0C9rArEisQo
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Physical_Properties_of_Matter/Solutions_and_Mixtures/Case_Studies/RECRYSTALLIZATION
https://m.youtube.com/watch?v=0C9rArEisQo
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Physical_Properties_of_Matter/Solutions_and_Mixtures/Case_Studies/RECRYSTALLIZATION
https://en.wikipedia.org/wiki/Silver_chlorate
https://m.youtube.com/watch?v=0C9rArEisQo
https://www.researchgate.net/figure/FT-IR-spectrum-of-synthesized-silver-chloride-nanoparticles_fig2_235766964
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.[9]

e Ventilation: Handle in a well-ventilated area or a fume hood.[9]

e Storage: Store in a cool, dry, dark place away from combustible materials and reducing
agents.[5][6][12] Keep containers tightly closed.[2]

» Spill and Waste Disposal: In case of a spill, avoid creating dust and eliminate ignition
sources.[12] Dispose of waste according to local regulations for hazardous materials.

This technical guide is intended for informational purposes for qualified professionals. All
experimental work should be conducted with appropriate safety measures and in compliance
with institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Silver Chlorate (CAS
7783-92-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588454+#silver-chlorate-cas-number-7783-92-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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